3-Mercapto-3-methylbutyl formate
3-Mercapto-3-methylbutyl formate
3-Mercapto-3-methylbutyl formate, also known as 3-methyl-3-sulfanylbutyl formate or fema 3855, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). 3-Mercapto-3-methylbutyl formate is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 3-mercapto-3-methylbutyl formate is primarily located in the cytoplasm. 3-Mercapto-3-methylbutyl formate is a cat, fruity, and herbal tasting compound that can be found in coffee and coffee products. This makes 3-mercapto-3-methylbutyl formate a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
50746-10-6
VCID:
VC21129135
InChI:
InChI=1S/C6H12O2S/c1-6(2,9)3-4-8-5-7/h5,9H,3-4H2,1-2H3
SMILES:
CC(C)(CCOC=O)S
Molecular Formula:
C6H12O2S
Molecular Weight:
148.23 g/mol
3-Mercapto-3-methylbutyl formate
CAS No.: 50746-10-6
Cat. No.: VC21129135
Molecular Formula: C6H12O2S
Molecular Weight: 148.23 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-Mercapto-3-methylbutyl formate, also known as 3-methyl-3-sulfanylbutyl formate or fema 3855, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). 3-Mercapto-3-methylbutyl formate is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 3-mercapto-3-methylbutyl formate is primarily located in the cytoplasm. 3-Mercapto-3-methylbutyl formate is a cat, fruity, and herbal tasting compound that can be found in coffee and coffee products. This makes 3-mercapto-3-methylbutyl formate a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 50746-10-6 |
| Molecular Formula | C6H12O2S |
| Molecular Weight | 148.23 g/mol |
| IUPAC Name | (3-methyl-3-sulfanylbutyl) formate |
| Standard InChI | InChI=1S/C6H12O2S/c1-6(2,9)3-4-8-5-7/h5,9H,3-4H2,1-2H3 |
| Standard InChI Key | VTAPYUYITKYXJB-UHFFFAOYSA-N |
| SMILES | CC(C)(CCOC=O)S |
| Canonical SMILES | CC(C)(CCOC=O)S |
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